Cas no 145758-05-0 (3,4-Difluorobenzenesulfonyl chloride)

• Product Name: 3,4-Difluorobenzenesulfonyl chloride
• CAS No: 145758-05-0
• MF: C₆H₃ClF₂O₂S
• MW: 212.601626634598
• MDL: MFCD00153120
• CID: 91871
• PubChem ID: 87569303
• Update Time: 2025-04-18

3,4-Difluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluorobenzene-1-sulfonyl chloride
• 3,4-difluorobenzenesulfonyl chloride
• AKOS B019396
• BUTTPARK 21\07-16
• ART-CHEM-BB B019396
• 3,4-DIFLUOROBENZENES
• 3,4-DIFLUOROBENZENESULPHONYL CHLORIDE
• Benzenesulfonyl chloride,3,4-difluoro-
• 3,4-Difluorobenzenesulphonylchloride98%
• 3,4-Difluorobenzenesulfonyl chloride,97%
• 3,4-di-fluorophenyl sulfonyl chloride
• D2941
• 3,4-difluorophenylsulfonyl chloride
• 3,4-difluoro-benzenesulfonyl chloride
• EN300-01909
• A3174
• 3,4-Difluorobenzenesulfonylchloride
• 3,4-difluorophenylsulfonylchloride
• AS-18791
• CS-W014270
• FT-0614278
• Z104480384
• Benzenesulfonyl chloride, 3,4-difluoro-
• 3,4-Difluorobenzenesulphonylchloride
• DTXSID30371699
• 3,4-difluorobenzene sulfonylchloride
• 145758-05-0
• 3,4-Difluoro-benzenesulfonyl chloride;3,4-Difluorobenzenesulfonyl chloride
• MFCD00153120
• SCHEMBL68413
• FSGLUBQENACWCC-UHFFFAOYSA-N
• 3,4-difluorobenzene sulfonyl chloride
• AKOS000309917
• J-511153
• 3,4-Difluorobenzene-1-SulfonylChloride
• F1967-0686
• 3,4-difluorobenzensulfonyl chloride
• AM62494
• 3,4-Difluorobenzenesulfonyl chloride, 97%
• DB-010048
• BBL013794
• STK500490
• ALBB-000990
• 3,4-Difluorobenzenesulfonyl chloride

• MDL： MFCD00153120
• Inchi： 1S/C6H3ClF2O2S/c7-12(10,11)4-1-2-5(8)6(9)3-4/h1-3H
• InChI Key： FSGLUBQENACWCC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)F)F)(=O)=O
• BRN： 4802506

Computed Properties

• Exact Mass: 211.95100
• Monoisotopic Mass: 211.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.586 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 212 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.515(lit.)
• PSA: 42.52000
• LogP: 2.97310
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

3,4-Difluorobenzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides